Nepetalactone cis-trans-form

• CAS No.: 21651-62-7
• Product Name: Nepetalactone cis-trans-form
• Molecular Formula: C10H14O2
• Molecular Weight: 166.22 g/mol
• IUPAC Name: (4aS,7S,7aR)-4,7-dimethyl-5,6,7,7a-tetrahydro-4aH-cyclopenta[c]pyran-1-one
• Standard InChI: InChI=1S/C10H14O2/c1-6-3-4-8-7(2)5-12-10(11)9(6)8/h5-6,8-9H,3-4H2,1-2H3/t6-,8+,9+/m0/s1
• Standard InChIKey: ZDKZHVNKFOXMND-NBEYISGCSA-N
• Isomeric SMILES: C[C@H]1CC[C@H]2[C@@H]1C(=O)OC=C2C
• SMILES: CC1CCC2C1C(=O)OC=C2C
• Canonical SMILES: CC1CCC2C1C(=O)OC=C2C
• Description: Cis-trans-nepetalactone is a cyclopentapyran that is (4aS,7aR)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran substituted at position 1 by an oxo group and at positions 4 and 7 by methyl groups, respectively (the 4aS,7S,7aR-diastereomer). An iridoid monoterpenoid isolated from several Nepeta plant species. It is an aphid sex pheromone and cat attractant, and exhibits antibacterial, antifungal, and analgesic properties. It has a role as a pheromone, a plant metabolite, an insect attractant, an analgesic, an insect repellent, an antibacterial agent and an antifungal agent. It is an iridoid monoterpenoid and a cyclopentapyran.
• Synonyms: (4aS,7S,7aR)-5,6,7,7a-Tetrahydro-4,7-dimethylcyclopenta[c]pyran-1(4aH)-one; [4aS-(4aα,7α,7aα)]-5,6,7,7a-Tetrahydro-4,7-dimethylcyclopenta[c]pyran-1(4aH)-one; +)-cis,trans-Nepetalactone; (4aS,7S,7aR)-Nepetalactone; 4aα,7α,7aα-Nepetalactone
• PubChem Compound: 161367
• Last Modified: Nov 11 2021